Cas no 53842-01-6 (7-Fluoro-1,3,4,5-tetrahydro-1-benzazepin-2-one)

• Product Name: 7-Fluoro-1,3,4,5-tetrahydro-1-benzazepin-2-one
• CAS No: 53842-01-6
• MF: C₁₀H₁₀FNO
• MW: 179.190906047821
• CID: 2191576
• PubChem ID: 54106498
• Update Time: 2024-11-07

7-Fluoro-1,3,4,5-tetrahydro-1-benzazepin-2-one Chemical and Physical Properties

Names and Identifiers

• 7-Fluoro-1,3,4,5-tetrahydro-1-benzazepin-2-one
• 53842-01-6
• 7-Fluoro-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one
• NECSVEVWLMPRCZ-UHFFFAOYSA-N
• 7-fluoro-2,3,4,5-tetrahydro-1H-1-benzazepin-2-one
• 7-fluoro-1,3,4,5-tetrahydro-2H-1-benzazepin-2-on
• SCHEMBL2407068
• 7-Fluoro-1,3,4,5-tetrahydro-2H-benzo[b]azepin-2-one
• 2H-1-Benzazepin-2-one, 7-fluoro-1,3,4,5-tetrahydro-
• MFCD22381966
• SY317794
• DB-296736
• G61074

• Inchi： 1S/C10H10FNO/c11-8-4-5-9-7(6-8)2-1-3-10(13)12-9/h4-6H,1-3H2,(H,12,13)
• InChI Key： NECSVEVWLMPRCZ-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)CCCC(N2)=O

Computed Properties

• Exact Mass: 179.074642105g/mol
• Monoisotopic Mass: 179.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.1Ų